Cas no 1695282-30-4 (3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1695282-30-4
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6285968
• PubChem ID: 165664914
• Update Time: 2025-05-22

3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• [3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropyl]methanamine
• 1695282-30-4
• EN300-1913066

• Inchi： 1S/C12H15BrClN/c1-12(2)9(6-15)11(12)8-5-7(13)3-4-10(8)14/h3-5,9,11H,6,15H2,1-2H3
• InChI Key： BLRJBKOLJFISMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C(CN)C1(C)C)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine

3-(5-Bromo-2-Chlorophenyl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 1695282-30-4)

The compound 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1695282-30-4) is a highly specialized organic compound with a complex structure that combines aromatic and cyclopropane moieties. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry due to its unique properties and potential applications.

The molecular structure of 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine is characterized by a bromo-substituted chlorophenyl ring attached to a cyclopropane ring, which in turn is connected to a methanamine group. This combination of functional groups provides the compound with distinct electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of antiviral agents and anticancer drugs. Its ability to interact with specific biological targets, such as viral enzymes and tumor-associated proteins, has been extensively explored in preclinical models. For instance, researchers have demonstrated that the bromine and chlorine substituents on the phenyl ring enhance the compound's ability to inhibit key enzymes involved in viral replication.

In addition to its biomedical applications, 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine has shown promise in the field of polymer chemistry. Its cyclopropane ring contributes to the formation of highly stable polymer networks, which can be used in advanced materials for electronics and aerospace applications. The compound's ability to undergo controlled polymerization under mild conditions has been a focal point of recent research efforts.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of aromatic rings, cyclopropanation reactions, and selective amino group introduction. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

From an environmental perspective, the production and handling of 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine are carried out under strict safety protocols to minimize ecological impact. Its stability under normal storage conditions makes it suitable for long-term use in research settings.

In conclusion, 3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1695282-30-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.